Antimalarial
Description
Antimalarial refers to a class of medications used to prevent and treat malaria, a parasitic disease caused by Plasmodium parasites transmitted through infected mosquitoes. These drugs target various stages of the parasite's life cycle, either in the human host or the mosquito vector, to reduce disease burden, prevent infection, or eliminate parasites from the body. Common antimalarials include chloroquine, artemisinin-based combination therapies (ACTs), mefloquine, and doxycycline, chosen based on parasite resistance patterns and patient factors.
Treatment Compounds
PFCRT
Piperlotine C
PiperlotineC
墙草碱
Pellitorine
天名精内酯酮
Carabrone
古伦宾
Columbin
帽柱木碱
Mitraphylline
N-甲基金雀花碱
N-Methylcytisine
双氢青蒿素
Dihydroartemisinin
青蒿乙素；青蒿素B
Arteannuin B
贝韦立马
Bevirimat
法筚枝苷
Fabiatrin
1-乙氧基羰基-Beta-咔啉(苦木碱A)
1-Ethoxycarbonyl-beta-carboline
莫能菌素 B
Monensin B
榼藤子苷
Phaseoloidin
7-甲基鹰爪豆素A
7-O-Methylbiochanin A
蒿乙醚
Arteether
Combretol
Combretol
氢溴酸常山酮
Halofuginone hydrobromide
小堆心菊素C
Microhelenin C
半皮桉苷
Hemiphloin
二氢青蒿乙素
(3R)-dihydroarteannuin B
常山碱甲
Isofebrifugine
非洲防己碱
Columbamine
毛里求斯排草素
Mauritianin
苦蒿素
Blinin
二氢青蒿酸
Dihydroartemisinic acid
Strictosidinic acid
Strictosidinic acid
毛栲利素
Lasiokaurin
异地胆草种内酯
Isoscabertopin
甲基苦木酮碱
4,5-Dimethoxycanthin-6-one
苦木酮碱
5-Hydroxy-4-methoxycanthin-6-one
PFMDR1
Piperlotine C
PiperlotineC
墙草碱
Pellitorine
天名精内酯酮
Carabrone
古伦宾
Columbin
双氢青蒿素
Dihydroartemisinin
青蒿乙素；青蒿素B
Arteannuin B
贝韦立马
Bevirimat
法筚枝苷
Fabiatrin
1-乙氧基羰基-Beta-咔啉(苦木碱A)
1-Ethoxycarbonyl-beta-carboline
榼藤子苷
Phaseoloidin
7-甲基鹰爪豆素A
7-O-Methylbiochanin A
蒿乙醚
Arteether
Combretol
Combretol
氢溴酸常山酮
Halofuginone hydrobromide
小堆心菊素C
Microhelenin C
半皮桉苷
Hemiphloin
二氢青蒿乙素
(3R)-dihydroarteannuin B
常山碱甲
Isofebrifugine
非洲防己碱
Columbamine
二氢青蒿酸
Dihydroartemisinic acid
Strictosidinic acid
Strictosidinic acid
毛栲利素
Lasiokaurin
异地胆草种内酯
Isoscabertopin
甲基苦木酮碱
4,5-Dimethoxycanthin-6-one
苦木酮碱
5-Hydroxy-4-methoxycanthin-6-one
PFDHFR
Piperlotine C
PiperlotineC
墙草碱
Pellitorine
天名精内酯酮
Carabrone
吐根酚碱盐酸盐
Cephaelin Hydrochloride
古伦宾
Columbin
帽柱木碱
Mitraphylline
N-甲基金雀花碱
N-Methylcytisine
双氢青蒿素
Dihydroartemisinin
青蒿乙素；青蒿素B
Arteannuin B
贝韦立马
Bevirimat
法筚枝苷
Fabiatrin
1-乙氧基羰基-Beta-咔啉(苦木碱A)
1-Ethoxycarbonyl-beta-carboline
莫能菌素 B
Monensin B
榼藤子苷
Phaseoloidin
7-甲基鹰爪豆素A
7-O-Methylbiochanin A
蒿乙醚
Arteether
Combretol
Combretol
氢溴酸常山酮
Halofuginone hydrobromide
小堆心菊素C
Microhelenin C
半皮桉苷
Hemiphloin
二氢青蒿乙素
(3R)-dihydroarteannuin B
常山碱甲
Isofebrifugine
非洲防己碱
Columbamine
毛里求斯排草素
Mauritianin
苦蒿素
Blinin
二氢青蒿酸
Dihydroartemisinic acid
Strictosidinic acid
Strictosidinic acid
毛栲利素
Lasiokaurin
异地胆草种内酯
Isoscabertopin
甲基苦木酮碱
4,5-Dimethoxycanthin-6-one
苦木酮碱
5-Hydroxy-4-methoxycanthin-6-one
PFK13
Piperlotine C
PiperlotineC
墙草碱
Pellitorine
天名精内酯酮
Carabrone
古伦宾
Columbin
双氢青蒿素
Dihydroartemisinin
莫能菌素 B
Monensin B
榼藤子苷
Phaseoloidin
7-甲基鹰爪豆素A
7-O-Methylbiochanin A
蒿乙醚
Arteether
Combretol
Combretol
氢溴酸常山酮
Halofuginone hydrobromide
小堆心菊素C
Microhelenin C
半皮桉苷
Hemiphloin
二氢青蒿乙素
(3R)-dihydroarteannuin B
毛里求斯排草素
Mauritianin
苦蒿素
Blinin
二氢青蒿酸
Dihydroartemisinic acid
Strictosidinic acid
Strictosidinic acid
毛栲利素
Lasiokaurin
异地胆草种内酯
Isoscabertopin
PFATP6
Piperlotine C
PiperlotineC
墙草碱
Pellitorine
天名精内酯酮
Carabrone
古伦宾
Columbin
帽柱木碱
Mitraphylline
N-甲基金雀花碱
N-Methylcytisine
双氢青蒿素
Dihydroartemisinin
青蒿乙素；青蒿素B
Arteannuin B
贝韦立马
Bevirimat
法筚枝苷
Fabiatrin
1-乙氧基羰基-Beta-咔啉(苦木碱A)
1-Ethoxycarbonyl-beta-carboline
莫能菌素 B
Monensin B
榼藤子苷
Phaseoloidin
7-甲基鹰爪豆素A
7-O-Methylbiochanin A
蒿乙醚
Arteether
Combretol
Combretol
氢溴酸常山酮
Halofuginone hydrobromide
小堆心菊素C
Microhelenin C
半皮桉苷
Hemiphloin
二氢青蒿乙素
(3R)-dihydroarteannuin B
常山碱甲
Isofebrifugine
非洲防己碱
Columbamine
毛里求斯排草素
Mauritianin
苦蒿素
Blinin
二氢青蒿酸
Dihydroartemisinic acid
Strictosidinic acid
Strictosidinic acid
毛栲利素
Lasiokaurin
异地胆草种内酯
Isoscabertopin
甲基苦木酮碱
4,5-Dimethoxycanthin-6-one
苦木酮碱
5-Hydroxy-4-methoxycanthin-6-one
PFCYTBC
PFPK
PFCYT
PFCYTb
PfATG8
PfPI3K
PfUBP1
PfCDPK5
PfPKG
Plasmodium Calcium-Dependent Protein Kinase 1
Plasmodium falciparum Hemozoin Formation Enzyme
Plasmodium mitochondrial electron transport chain complex
其他治疗化合物
直接关联的治疗化合物，作用靶点尚未明确
Piperlotine C
PiperlotineC
墙草碱
Pellitorine
天名精内酯酮
Carabrone
吐根酚碱盐酸盐
Cephaelin Hydrochloride
古伦宾
Columbin
帽柱木碱
Mitraphylline
N-甲基金雀花碱
N-Methylcytisine
双氢青蒿素
Dihydroartemisinin
青蒿乙素；青蒿素B
Arteannuin B
贝韦立马
Bevirimat
法筚枝苷
Fabiatrin
Neoartanin
Neoartanin
泰国树脂酸-28-O-β-D-葡萄糖酯苷
Siaresinolic acid 28-O-β-D- glucopyranosyl ester
鲁望桔内酯
Luvangetin
臭椿辛内酯M
Shinjulactone M
木番荔枝碱
Xylopine
N-去甲基芒籽宁
N-Noratherosperminine
Desmethylisoencecalin
Desmethylisoencecalin
青葙苷L
Celosin L
新卫矛碱
Neoeuonymine
Abyssinone II
Abyssinone II
Forbesione
Forbesione
脱水双氢青蒿素
Anhydrodihydroartemisinin
青蒿素杂质8
Artemisinin Impurity 8
二氢表去氧青蒿素B
Dihydroepideoxyartennuin B
去氧青蒿素
Deoxoartemisinin
乙酰双氢青蒿素
10β-Dihydroartemisinin acetate
蒿甲醚杂质II
2-(4-Methyl-2-oxo-3-(3-oxobutyl)cyclohexyl)propanal
α-蒿甲醚
α-Artemether
青蒿烯
Artemisitene
青蒿素G
Artemisinin G
印楝素B
Azadirachtin B
新苦木素
Neoquassin
1-乙氧基羰基-Beta-咔啉(苦木碱A)
1-Ethoxycarbonyl-beta-carboline
莫能菌素 B
Monensin B
榼藤子苷
Phaseoloidin
7-甲基鹰爪豆素A
7-O-Methylbiochanin A
蒿乙醚
Arteether
Combretol
Combretol
氢溴酸常山酮
Halofuginone hydrobromide
小堆心菊素C
Microhelenin C
半皮桉苷
Hemiphloin
二氢青蒿乙素
(3R)-dihydroarteannuin B
常山碱甲
Isofebrifugine
非洲防己碱
Columbamine
毛里求斯排草素
Mauritianin
苦蒿素
Blinin
二氢青蒿酸
Dihydroartemisinic acid
Strictosidinic acid
Strictosidinic acid
毛栲利素
Lasiokaurin
异地胆草种内酯
Isoscabertopin
甲基苦木酮碱
4,5-Dimethoxycanthin-6-one
苦木酮碱
5-Hydroxy-4-methoxycanthin-6-one